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Compound of Interest

Compound Name: Pravastatin-d9 (sodium)

Cat. No.: B12364119

Get Quote

Executive Summary
Pravastatin-d9 sodium is the stable isotope-labeled analog of the HMG-CoA reductase inhibitor

Pravastatin. It is universally employed as an Internal Standard (IS) in LC-MS/MS bioanalysis to

compensate for matrix effects, extraction recovery variances, and ionization inconsistencies.

While chemically robust, the analytical reliability of Pravastatin-d9 sodium hinges on precise

solubility management. It is freely soluble in both methanol and water, but its stability is strictly

pH-dependent. This guide provides a validated framework for solubilizing, storing, and handling

this compound to prevent the common pitfall of acid-catalyzed lactonization, ensuring the

integrity of quantitative data.

Physicochemical Profile
Understanding the fundamental chemical nature of the deuterated standard is the first step in

designing a robust protocol. Pravastatin-d9 sodium retains the hydrophilic properties of the

native drug due to its polar hydroxyl groups and carboxylic acid moiety (in salt form).
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Property
Pravastatin Sodium
(Native)

Pravastatin-d9 Sodium (IS)

CAS Number 81131-70-6 1225383-16-9 (approx)

Molecular Formula C₂₃H₃₅NaO₇ C₂₃H₂₆D₉NaO₇

Molecular Weight 446.51 g/mol ~455.57 g/mol

Appearance
White, hygroscopic crystalline

powder
White to off-white solid

Polarity High (Hydrophilic) High (Hydrophilic)

pKa ~4.2 (Carboxylic acid) ~4.2

Solubility Data & Solvent Interaction[1][2]
Pravastatin sodium defies the general rule of "lipophilic statins" (like Lovastatin or Simvastatin).

It is inherently hydrophilic, which dictates its solvent compatibility.

Solubility Limits
The following data represents the saturation limits at 25°C. For analytical stock solutions, we

operate well below these limits to ensure thermodynamic stability.
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Solvent Solubility Rating
Approx.
Concentration
Limit

Application Note

Methanol Freely Soluble > 100 mg/mL

Recommended for

Primary Stock.

Excellent solubility

and easy to evaporate

if needed.

Water Freely Soluble > 300 mg/mL

Recommended for

Working Solutions.

High solubility but risk

of microbial growth

during long-term

storage.

Ethanol Soluble ~ 30 mg/mL

Alternative stock

solvent, though less

efficient than

methanol.

Isopropanol Slightly Soluble < 10 mg/mL
Not recommended for

stock preparation.

Acetonitrile Very Slightly Soluble < 1 mg/mL

Caution: Do not use

pure ACN for

dissolving solid

material; precipitation

risk is high.

The Polarity Mechanism
The high solubility in methanol and water is driven by ion-dipole interactions.[1] The sodium

carboxylate group and the multiple hydroxyl groups on the decalin ring form strong hydrogen

bond networks with protic solvents (Water, MeOH). In aprotic solvents like Acetonitrile, these

networks cannot form efficiently, leading to poor solubility.
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Stability & Degradation Pathways
Crucial Warning: Solubility does not equal stability. While Pravastatin-d9 dissolves easily in

water, it is chemically unstable in acidic environments.

The Lactonization Risk
Under acidic conditions (pH < 5), Pravastatin undergoes reversible intramolecular esterification

to form Pravastatin Lactone. This conversion alters the mass (loss of H₂O and Na) and

retention time, rendering the IS useless for the target analyte.

Click to download full resolution via product page

Stability Profile Summary
Solid State: Stable for >2 years at -20°C. Protect from moisture (hygroscopic).

Methanol Stock: Stable for 3 months at -20°C.

Aqueous Solutions:

pH 7.0 - 9.0: Stable for 24-48 hours at 4°C.

pH < 5.0: Rapid degradation to lactone.

Experimental Protocol: Stock Solution Preparation
This protocol is designed to generate a primary stock solution at 1.0 mg/mL, suitable for LC-

MS/MS workflows.

Materials Required[3][4]
Pravastatin-d9 Sodium (Solid Reference Material)

Methanol (LC-MS Grade)[2]

Water (Milli-Q / LC-MS Grade)[3]
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Amber glass vials (Silanized preferred to minimize adsorption)

Calibrated Analytical Balance (Readability 0.01 mg)

Workflow Diagram

Click to download full resolution via product page

Detailed Procedure
Equilibration: Allow the vial of solid Pravastatin-d9 sodium to reach room temperature before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

Weighing: Accurately weigh 1.0 mg of the substance into a clean amber glass vial.

Note: Due to the high cost of deuterated standards, it is acceptable to weigh smaller

amounts (e.g., 0.5 mg) and adjust solvent volume accordingly.

Solubilization: Add the calculated volume of 100% Methanol to achieve a concentration of

1.0 mg/mL.

Why Methanol? Methanol provides excellent solubility, prevents microbial growth during

storage, and is easily miscible with aqueous buffers later.

Mixing: Vortex for 30 seconds. Visual inspection should confirm a clear, particle-free solution.

Storage: Divide the stock into single-use aliquots (e.g., 100 µL) in cryovials. Store at -20°C.

Analytical Application (LC-MS/MS)
When using Pravastatin-d9 as an Internal Standard, the transition from the methanolic stock to

the aqueous biological matrix is critical.

Working Solution Preparation
Do not spike pure methanolic stock directly into plasma/serum, as this may cause localized

protein precipitation or solvent effects.
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Diluent: Prepare a 50:50 Methanol:Water (v/v) mixture.

Dilution: Dilute the 1 mg/mL stock to a working concentration (e.g., 100 ng/mL or 1 µg/mL)

using the diluent.

Spiking: Add the working solution to the sample.

Target: The final IS concentration should yield a signal intensity similar to the middle of the

analyte's calibration curve.

Chromatography Considerations
Mobile Phase: Use Ammonium Acetate or Ammonium Formate buffers (pH ~4.5 - 5.5). Avoid

strong acids (TFA, Formic Acid > 0.1%) in the mobile phase if possible, or ensure the column

temperature is low (< 40°C) to minimize on-column lactonization.

Solvent Mismatch: If the sample solvent contains a high percentage of methanol (from the

stock), and the initial mobile phase is high aqueous, peak broadening may occur. Ensure the

final sample injection solvent matches the initial mobile phase strength (e.g., < 30% organic).

Troubleshooting & Best Practices
Issue Probable Cause Corrective Action

Precipitation in Stock
Use of Acetonitrile or cold

solvent

Warm to RT; use Methanol or

Water only.

Double Peaks in LC-MS Lactone formation

Check pH of mobile phase and

sample solvent. Ensure pH >

4.5.

Signal Loss over Time Degradation or Adsorption

Use silanized glass; prepare

working solutions daily; keep

samples at 4°C in

autosampler.

Variable Recovery Inconsistent IS spiking

Use positive displacement

pipettes for methanolic

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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